2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-1,4-piperazinedicarboxylic acid 1,4-bis(1,1-dimethylethyl) ester

• IUPAC Name: ditert-butyl 2-[(1,3-dioxoisoindol-2-yl)methyl]piperazine-1,4-dicarboxylate
• InChI: InChI=1S/C23H31N3O6/c1-22(2,3)31-20(29)24-11-12-25(21(30)32-23(4,5)6)15(13-24)14-26-18(27)16-9-7-8-10-17(16)19(26)28/h7-10,15H,11-14H2,1-6H3
• InChI Key: LITNIKUYVXZSRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)CN2C(=O)C3=CC=CC=C3C2=O)C(=O)OC(C)(C)C
• Molecular Formula: C23H31N3O6
• Molecular Weight: 445.5 g/mol

Description

This compound contains an isoindole group, which is a polycyclic compound made up of two fused rings: a benzene ring and a pyrrole ring. The compound also contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the isoindole ring, the piperazine ring, and the ester groups. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoindole and piperazine rings would contribute to the rigidity of the molecule, while the ester groups could participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The ester groups could undergo hydrolysis to form carboxylic acids and alcohols. The isoindole ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, stability, and reactivity.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it’s important to handle it with care and use appropriate safety measures.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its properties in more detail, and developing methods for its synthesis.